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Compound of Interest

Compound Name: Desmethylterbinafine

CAS No.: 99450-97-2

Cat. No.: B1234856

Get Quote

Executive Summary
In the bioanalysis of allylamine antifungals, Desmethylterbinafine (N-desmethylterbinafine)

represents the primary metabolic checkpoint for Terbinafine pharmacokinetics (PK) and

toxicology. Unlike the parent drug, this metabolite possesses a secondary amine structure,

significantly altering its chromatographic retention, ionization efficiency, and stability profile.

This guide provides a technical comparison of the Desmethylterbinafine Reference Standard

against its parent compound (Terbinafine) and Internal Standard (IS) alternatives. It details the

validation protocols required to establish this metabolite as a reliable quantitation standard in

regulated LC-MS/MS assays.

Chemical Identity & Physicochemical
Comparison[1][2][3][4][5]
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The transition from Terbinafine to Desmethylterbinafine involves N-demethylation mediated

primarily by CYP2C9, CYP2C8, and CYP1A2.[1] This structural change reduces lipophilicity

(LogP) and alters basicity, necessitating distinct analytical parameters.

Table 1: Physicochemical Profile – Metabolite vs. Parent
Feature

Desmethylterbinafi
ne (Metabolite)

Terbinafine (Parent
Drug)

Impact on Analysis

CAS Number
99473-11-7 (Base) /

152830-98-3 (HCl)
91161-71-6 (HCl)

Unique identifier for

regulatory filing.[2]

Molecular Weight 277.41 g/mol 291.43 g/mol
Mass shift of -14 Da

(Loss of CH₂).

Structure Secondary Amine Tertiary Amine

Secondary amines

often show different

fragmentation

energies in MS/MS.

LogP (Calc) ~5.2 ~5.6

Metabolite is more

polar; elutes earlier on

Reverse Phase (C18).

pKa ~8.9 (Amine) ~7.1 (Amine)

The secondary amine

is more basic; affects

pH selection in mobile

phase.

Metabolic Fate
Precursor to toxic

TBF-A

Precursor to

Desmethylterbinafine

Critical for toxicity

monitoring

(idiosyncratic liver

injury).

Visualizing the Metabolic Pathway
Understanding the formation and downstream toxicity of this metabolite is crucial for

justification in safety studies.
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Figure 1: Metabolic cascade of Terbinafine showing the central role of Desmethylterbinafine
as a precursor to the reactive TBF-A metabolite.[3][4][5][6]

Analytical Performance Comparison
When characterizing a reference standard, "performance" is defined by its ability to provide

accurate quantitation without interference. Below is a direct comparison of the

Desmethylterbinafine standard against the Parent and Deuterated alternatives in an LC-

MS/MS environment.

A. Chromatographic Selectivity (Reverse Phase C18)[11]
Desmethylterbinafine: Due to the loss of the methyl group and the exposed secondary

amine, it is significantly more polar.

Performance Insight: On a standard C18 column (e.g., BEH C18) with a Formic

Acid/Ammonium Formate gradient, Desmethylterbinafine typically elutes 0.5 – 1.5 minutes

earlier than Terbinafine.

Risk: If the gradient is too steep, it may co-elute with early matrix suppressors

(phospholipids), causing ion suppression.

B. Mass Spectrometry (MS/MS) Response
Ionization (ESI+): Both compounds form [M+H]⁺ ions. However, the secondary amine of the

metabolite often yields a lower ionization efficiency compared to the tertiary amine of the
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parent, requiring higher gain settings or concentration for equivalent signal-to-noise (S/N)

ratios.

Fragmentation:

Terbinafine: m/z 292.2 → 141.1 (Naphthyl methyl cation).

Desmethylterbinafine: m/z 278.3 → 141.1 (Common fragment).

Cross-Talk Warning: Because they share the same daughter ion (141.1), chromatographic

separation is mandatory. If they co-elute, the parent's source-induced fragmentation (in-

source decay) can mimic the metabolite, leading to false positives.

Table 2: Comparative MS/MS Parameters

Parameter
Desmethylterbinafi
ne (Target)

Terbinafine
(Interference/Paren
t)

Desmethylterbinafi
ne-d7 (IS)

Precursor Ion (m/z) 278.3 292.2 285.3

Product Ion (m/z) 141.1 (Quant) 141.1 (Quant) 148.1 (Quant)

Cone Voltage ~30-40 V ~30-40 V ~30-40 V

Collision Energy ~20-25 eV ~20-25 eV ~20-25 eV

Retention Time (Rel)
0.85 (Relative to

Parent)
1.00

0.85 (Co-elutes with

Target)

Protocol: Characterization & Validation Workflow
To utilize Desmethylterbinafine as a Certified Reference Material (CRM) or Primary Standard,

it must undergo a rigorous characterization process.[7] This protocol ensures the standard is

suitable for regulatory submissions (FDA/EMA).

Step 1: Structural Confirmation (Identity)
1H-NMR (Proton NMR): Verify the absence of the N-methyl singlet peak (usually around δ

2.2 ppm in Terbinafine) to confirm demethylation.
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HRMS (High-Res Mass Spec): Confirm exact mass (277.1830 Da) with <5 ppm error to rule

out isobaric impurities.

Step 2: Purity Assessment (HPLC-UV/DAD)
Objective: Quantify organic impurities (synthetic byproducts).

Method: Gradient HPLC on C18.

Detection: UV at 224 nm and 283 nm (Naphthalene absorption max).

Acceptance Criteria: Chromatographic purity > 98.0%.

Step 3: Residual Solvent & Water Content
TGA (Thermogravimetric Analysis): Determine volatiles/solvents.

Karl Fischer (KF): Measure water content (hygroscopicity is common in amine salts).

Calculation:Assay (%) = (100% - %Impurity - %Water - %Solvents).

Workflow Visualization
This self-validating system ensures that the "Potency" value used in your calculations is

accurate.
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Figure 2: Step-by-step characterization workflow to establish the "As-Is" potency of the

reference standard.

Experimental Method: LC-MS/MS Quantification
Objective: Quantify Desmethylterbinafine in human plasma. Standard: Desmethylterbinafine
HCl (characterized above). Internal Standard: Desmethylterbinafine-d7 (Preferred) or

Terbinafine-d7.

Method Parameters
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Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water (Proton source).

Mobile Phase B: Acetonitrile (Organic modifier).

Gradient:

0.0 min: 15% B

3.0 min: 90% B

3.5 min: 90% B

3.6 min: 15% B (Re-equilibration)

Flow Rate: 0.4 mL/min.

Stability Note
Desmethylterbinafine is stable in plasma for at least 24 hours at room temperature and 3

freeze-thaw cycles. However, stock solutions in methanol should be stored at -20°C. Unlike the

aldehyde metabolite (TBF-A), Desmethylterbinafine does not require derivatization for

stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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